Sodium 2-methoxy-5-nitrophenolate
Overview
Description
Sodium 2-methoxy-5-nitrophenolate, also known as Sodium 5-nitroguaiacolate, is a compound with the molecular formula C7H6NNaO4 . It is a plant growth stimulator used on a wide range of food and ornamental crops . It is also used in the synthesis of potent VEGF and tyrosine kinase inhibitors .
Synthesis Analysis
The synthesis of Sodium 2-methoxy-5-nitrophenolate involves the irradiation of 2-chloro-4-nitroanisole at 25°C in aqueous NaOH . It can also be synthesized from 3,4-Dimethoxynitrobenzene .
Molecular Structure Analysis
The molecular structure of Sodium 2-methoxy-5-nitrophenolate is based on structures generated from information available in ECHA’s databases . The molecular weight is 191.12 .
Chemical Reactions Analysis
Sodium 2-methoxy-5-nitrophenolate can be analyzed by a reverse phase (RP) HPLC method with simple conditions . The mobile phase contains acetonitrile (MeCN), water, and phosphoric acid .
Physical And Chemical Properties Analysis
Sodium 2-methoxy-5-nitrophenolate is soluble in methanol, ethanol, acetone, and other organic solvents . It has a melting point of 105-106°C .
Scientific Research Applications
Agriculture: Fertilizer Synergist
Sodium 2-methoxy-5-nitrophenolate is known to have a synergistic effect when compounded with fertilizers. It enhances the effectiveness of fertilizers, leading to improved crop yields and quality .
Pesticide Enhancement
When used in combination with pesticides and fungicides, this compound contributes to the overall efficacy of these agents, potentially reducing the amount required and minimizing environmental impact .
Seed Coating Agent
As a seed coating agent, Sodium 2-methoxy-5-nitrophenolate can improve seed vitality and germination rates, contributing to healthier and more robust plant growth .
Animal Husbandry
In animal husbandry, this compound can significantly improve the yield and quality of meat, eggs, and skins. It also enhances animal immunity and helps prevent various diseases .
Aquaculture
In fishery applications, Sodium 2-methoxy-5-nitrophenolate contributes to better quality yields and may also play a role in disease prevention .
Biostimulant for Plant Growth
This compound acts as a biostimulant for plants, regulating the synthesis of proteins, nucleic acids, and enzymes. It promotes cell protoplasm flow and enhances cell vitality, which is crucial for plant rooting and growth .
Analytical Chemistry
In analytical chemistry, Sodium 2-methoxy-5-nitrophenolate can be analyzed using reverse phase High-Performance Liquid Chromatography (HPLC) methods. This is important for quality control and research purposes .
Plant Growth Regulator
It has been recognized by the United Nations Food and Agriculture Organization (FAO) as a recommended plant growth regulator for green food engineering due to its active role in promoting plant growth .
Mechanism of Action
Target of Action
Sodium 2-methoxy-5-nitrophenolate primarily targets the cellular processes in plants. It is quickly absorbed by plants and increases photosynthesis
Mode of Action
Sodium 2-methoxy-5-nitrophenolate interacts with its targets by being absorbed into the plant cells where it stimulates photosynthesis . This interaction results in increased ATP translocation in cells and synthesis of proteins .
Biochemical Pathways
The biochemical pathways affected by Sodium 2-methoxy-5-nitrophenolate are primarily those involved in photosynthesis and protein synthesis . The compound’s action on these pathways leads to increased plant growth and improved crop quality .
Pharmacokinetics
It is known that the compound can be analyzed by reverse phase (rp) hplc method , suggesting that it may have certain bioavailability properties that allow it to be effectively absorbed and distributed within the plant system.
Result of Action
The result of Sodium 2-methoxy-5-nitrophenolate’s action is an increase in photosynthesis and protein synthesis, leading to improved crop quality and increased production . It also has a significant effect on improving the yield and quality of meat, eggs, and skins when applied in animal husbandry and fishery .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Sodium 2-methoxy-5-nitrophenolate. For instance, the compound is relatively stable under normal temperature conditions, but it may decompose under high temperature, strong acid, or strong alkali conditions . Therefore, the environmental conditions under which Sodium 2-methoxy-5-nitrophenolate is used can impact its effectiveness.
Safety and Hazards
Future Directions
Sodium 2-methoxy-5-nitrophenolate has been recommended as a green food engineering plant growth regulator by the United Nations and the Food and Agriculture Organization (FAO) . It has a very obvious synergistic effect in the compounding of fertilizers, pesticides, fungicides, and seed coating agents .
properties
IUPAC Name |
sodium;2-methoxy-5-nitrophenolate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO4.Na/c1-12-7-3-2-5(8(10)11)4-6(7)9;/h2-4,9H,1H3;/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBRKFTKQRMYINW-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)[N+](=O)[O-])[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6NNaO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0035790 |
Source
|
| Record name | Sodium 2-methoxy-5-nitrophenolate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0035790 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 2-methoxy-5-nitrophenolate | |
CAS RN |
67233-85-6 |
Source
|
| Record name | Sodium 5-nitroguaiacolate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067233856 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sodium 2-methoxy-5-nitrophenolate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0035790 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Phenol, 2-methoxy-5-nitro-, sodium salt (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.124.072 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | SODIUM 5-NITROGUAIACOLATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/A1RBP9328O | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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